![molecular formula C11H16NO5P B1200858 Diethyl 4-nitrobenzylphosphonate CAS No. 2609-49-6](/img/structure/B1200858.png)
Diethyl 4-nitrobenzylphosphonate
Overview
Description
Diethyl 4-nitrobenzylphosphonate (DENBP) is an organic compound with a molecular formula of C10H15NO4P. It is a colorless crystalline solid that has a melting point of 128-129 °C. DENBP is widely used in the synthesis of various compounds, as well as in scientific research applications.
Scientific Research Applications
Chemical Sensors and Molecular Imprinting : Diethyl 4-nitrobenzylphosphonate has been studied for its potential in creating chemical sensors using molecular imprinted materials. It has been assessed for complexing characteristics with fluoroalcohol and an aromatic acid, showing a stoichiometry of 1/1 for both complexes and association constants of approximately 40±10 and 12±2 M(-1) respectively (Gué et al., 2008).
Synthesis of Antimalarial Drug FR900098 : The compound has been used in the synthesis of the antimalarial drug FR900098. This process involves a key step of the nitroso-ene reaction followed by hydrogenation and dealkylation, simplifying the preparative scheme (Fokin et al., 2007).
Synthesis of Organic Compounds : this compound is used in the synthesis of α-Bromo-4-nitrostilbenes and diphenylacetylenes, involving a modified Wittig reaction (山口 彰宏 & 岡崎 光雄, 1972).
Study in Biochemical Pharmacology : It has been used in the study of enzymatic reduction of organophosphate pesticides and their analogues in various animal tissues (Hitchcock & Murphy, 1967).
Development of Novel Phosphacoumarins : It was used in synthesizing a new member of the 3-aryl phosphacoumarins family, potentially holding pharmacological activities (Kulai, 2015).
Alzheimer’s Disease Imaging Agents : this compound was used in synthesizing stilbene derivatives as potential diagnostic imaging agents for targeting amyloid plaques in Alzheimer’s disease (Ono et al., 2003).
Spectroscopic and DFT/TDDFT Studies : The compound has been the subject of spectroscopic and theoretical studies to understand its structural and electronic properties (Ali et al., 2020).
Corrosion Inhibition : It has been studied for its role in the synthesis of phosphonate-based corrosion inhibitors for industrial applications (Gupta et al., 2017).
Safety and Hazards
Diethyl 4-nitrobenzylphosphonate is classified as Acute Tox. 3 Oral according to the Hazard Classifications . It should be stored in a well-ventilated place and kept tightly closed . If it comes into contact with the skin or eyes, it should be washed off immediately with plenty of water, and medical attention should be sought if symptoms occur .
properties
IUPAC Name |
1-(diethoxyphosphorylmethyl)-4-nitrobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16NO5P/c1-3-16-18(15,17-4-2)9-10-5-7-11(8-6-10)12(13)14/h5-8H,3-4,9H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FORMFFDDQMCTCT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOP(=O)(CC1=CC=C(C=C1)[N+](=O)[O-])OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16NO5P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80292406 | |
Record name | Diethyl [(4-nitrophenyl)methyl]phosphonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80292406 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2609-49-6 | |
Record name | 2609-49-6 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=82303 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Diethyl [(4-nitrophenyl)methyl]phosphonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80292406 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2609-49-6 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why is Diethyl 4-nitrobenzylphosphonate used in pesticide research?
A1: this compound serves as a valuable tool in pesticide research due to its structural similarity to organophosphate pesticides like paraoxon. [] This resemblance allows researchers to investigate the interactions between pesticides and their targets without the inherent toxicity of actual pesticides. For instance, researchers can utilize this compound to develop and test new detection methods or study the binding mechanisms of pesticides to specific materials. []
Q2: What unique material properties make this compound useful in sensor development?
A2: this compound plays a crucial role in developing sensors for organophosphate pesticides due to its ability to act as a template for Molecularly Imprinted Polymers (MIPs). [] These polymers are synthesized in the presence of this compound, creating cavities within the polymer matrix that are specifically designed to recognize and bind to the target molecule. When integrated into sensor devices, these MIPs offer highly selective detection capabilities for pesticides. []
Q3: How is this compound characterized in research settings?
A3: Researchers utilize various techniques to characterize and study this compound. Nuclear Magnetic Resonance (NMR) spectroscopy emerges as a powerful tool to determine the structure and purity of synthesized compounds. [] Additionally, high-resolution mass spectrometry provides precise molecular weight information, further confirming the identity of the compound. [] Researchers also employ techniques like Infrared (IR) Spectroscopy and Isothermal Titration Calorimetry (ITC) to explore the interactions between this compound and other molecules, such as potential binding sites in sensor materials. []
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